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Compound of Interest

Compound Name: 3-Amino-3-oxopropanoic acid

Cat. No.: B1196267 Get Quote

Essential Safety and Handling Guide for 3-Amino-3-
oxopropanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 3-Amino-3-oxopropanoic acid (CAS No. 2345-56-4), also known as Malonamic acid.

Adherence to these guidelines is essential for ensuring a safe laboratory environment.

Hazard Identification and Classification
3-Amino-3-oxopropanoic acid is classified as a hazardous substance. The primary hazard,

as identified by the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), is serious eye irritation.[1] Some sources also indicate potential for skin and respiratory

irritation.

Hazard Class GHS Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]
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A comprehensive PPE strategy is mandatory when handling 3-Amino-3-oxopropanoic acid.

The following table summarizes the required PPE.

Body Part Required PPE Rationale

Eyes/Face
Chemical safety goggles or a

face shield

Provides a barrier against

splashes that can cause

serious eye damage.

Hands
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact. The

specific glove material should

be selected based on the

supplier's Safety Data Sheet

(SDS) recommendations and

breakthrough time data.

Body Laboratory coat
Protects against skin exposure

from splashes and spills.

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if dust is

generated.

Protects against inhalation of

dust or aerosols.

Operational Plan: Safe Handling Procedures
All operations involving 3-Amino-3-oxopropanoic acid should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, especially when handling the

solid form to avoid dust generation.

Preparation and Handling:

Area Preparation: Ensure the work area is clean and uncluttered. An emergency eyewash

station and safety shower must be readily accessible.

Handling: Use the smallest necessary amount of the chemical. Avoid generating dust.

First Aid Measures:
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Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing 3-Amino-3-oxopropanoic acid is considered chemical waste and must

be disposed of according to institutional, local, state, and federal regulations. A specific Safety

Data Sheet (SDS) should be consulted for detailed disposal instructions. In the absence of a

specific SDS, the following general guidelines, based on a chemically related compound, are

recommended.[2]

Waste Collection:

Collect all contaminated materials (e.g., gloves, absorbent pads, disposable lab coats) in a

designated, sealed, and properly labeled hazardous waste container.

Unused or waste 3-Amino-3-oxopropanoic acid should be stored in its original or a

compatible, tightly sealed container, clearly labeled as hazardous waste.

Chemical Deactivation (Based on a related compound):

Due to its chemical structure, 3-Amino-3-oxopropanoic acid may be susceptible to

hydrolysis, which can be utilized for its deactivation. This procedure should be performed in a

chemical fume hood with appropriate PPE.
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Alkaline Hydrolysis: Prepare a 1 M sodium hydroxide (NaOH) solution. For liquid waste,

slowly add the 1 M NaOH solution. For solid waste, dissolve it in water before slowly adding

the NaOH solution. A general guideline is to use a sufficient amount of NaOH to ensure the

solution is basic (pH > 12) and allow it to react for several hours to ensure complete

hydrolysis.

Neutralization: After the reaction is complete, neutralize the solution to a pH between 6.0 and

8.0 by slowly adding a suitable acid (e.g., 1 M hydrochloric acid).

Final Disposal: The neutralized solution should be collected in a designated hazardous

waste container and disposed of through the institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

Visual Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 3-Amino-
3-oxopropanoic acid.
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Operational Plan: Handling

Disposal Plan

Preparation
(Well-ventilated area, PPE)

Handling
(Use smallest amount, avoid dust)
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(In case of exposure)

Waste Collection
(Labeled, sealed container)

Chemical Deactivation
(Alkaline Hydrolysis - *Based on related compound)

Neutralization
(Adjust pH to 6.0-8.0)

Final Disposal
(EHS/Licensed Contractor)

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Amino-3-oxopropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-Amino-3-
oxopropanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196267#personal-protective-equipment-for-
handling-3-amino-3-oxopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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